![molecular formula C6H11N3O2 B085624 3-Amino-5-ethyl-5-methylimidazolidine-2,4-dione CAS No. 1005-88-5](/img/structure/B85624.png)
3-Amino-5-ethyl-5-methylimidazolidine-2,4-dione
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Description
3-Amino-5-ethyl-5-methylimidazolidine-2,4-dione (AEMID) is a five-membered heterocyclic compound that has been used in a variety of research applications. It is a versatile molecule that has attracted considerable attention due to its unique properties, such as its ability to form stable complexes with metal ions, its high solubility in water, and its relatively low toxicity. AEMID has been used in a range of applications, including in the synthesis of pharmaceuticals, in the development of new materials, and in the study of biochemical and physiological effects.
Scientific Research Applications
Chemical Synthesis and Drug Discovery
3-Amino-5-ethyl-5-methylimidazolidine-2,4-dione belongs to the hydantoin family, recognized for its significant role in medicinal chemistry as a preferred scaffold. The Bucherer-Bergs reaction is extensively used for the synthesis of hydantoin, which demonstrates a range of biological and pharmacological activities in therapeutic and agrochemical applications. This process is pivotal for the chemical or enzymatic synthesis of non-natural α-amino acids and their conjugates, showing potential medical applications. The diversity in biological activity makes hydantoins, including this compound, crucial in drug discovery for developing new organic compounds with potential therapeutic effects (Shaikh et al., 2023).
Ionic Liquids and Green Chemistry
Research on ionic liquids, such as those related to the imidazolium family, has shown that these substances can significantly impact green chemistry and electrochemical processes. For example, haloaluminate room-temperature ionic liquids and their mixtures offer new avenues for electroplating and energy storage technologies. The properties of ionic liquids, including low vapor pressures, tunable structures, and high thermal and chemical stabilities, make them ideal for applications in carbon capture and utilization (CCU), hinting at the broader chemical applicability of related compounds like this compound in sustainable technologies and processes (Tsuda et al., 2017); (Zhang et al., 2023).
Pharmacology and Disease Treatment
Compounds within the same structural family as this compound have been explored for their pharmacological importance. The thiazolidinedione (TZD) scaffold, closely related in structure and reactivity, has been investigated for its potential as PTP 1B inhibitors, a critical factor in treating or managing type 2 diabetes mellitus (T2DM). This highlights the possibility of utilizing structural analogs for developing novel therapeutics aimed at metabolic syndromes and other diseases (Verma et al., 2019).
Toxicology and Environmental Impact
Studies on ionic liquids also underline the necessity to understand the toxicological profiles of compounds used in large-scale industrial applications. For instance, the examination of 1-ethyl-3-methylimidazolium acetate's toxicity emphasizes the need for comprehensive toxicity assessments before their widespread use. This perspective is crucial for compounds like this compound, as understanding their environmental fate and impact is essential for responsible application in various industries (Ostadjoo et al., 2018).
properties
IUPAC Name |
3-amino-5-ethyl-5-methylimidazolidine-2,4-dione |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11N3O2/c1-3-6(2)4(10)9(7)5(11)8-6/h3,7H2,1-2H3,(H,8,11) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PXVDMBBBYFDCPO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1(C(=O)N(C(=O)N1)N)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11N3O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70395319 |
Source
|
Record name | 3-Amino-5-ethyl-5-methylimidazolidine-2,4-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70395319 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
157.17 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1005-88-5 |
Source
|
Record name | 3-Amino-5-ethyl-5-methylimidazolidine-2,4-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70395319 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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